Cas no 953736-14-6 (1-(3-fluoro-4-methylphenyl)urea)

• Product Name: 1-(3-fluoro-4-methylphenyl)urea
• CAS No: 953736-14-6
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD09727592
• CID: 4667134
• Update Time: 2025-10-30

1-(3-fluoro-4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-methylphenyl)urea
• 1-(3-fluoro-4-methylphenyl)urea

• MDL： MFCD09727592
• Inchi： 1S/C8H9FN2O/c1-5-2-3-6(4-7(5)9)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key： FIPCHQOGEGTUGD-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(F)=C1)C(N)=O

Additional information on 1-(3-fluoro-4-methylphenyl)urea

1-(3-Fluoro-4-Methylphenyl)Urea: A Comprehensive Overview

1-(3-Fluoro-4-Methylphenyl)Urea (CAS No. 953736-14-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This urea derivative has been extensively studied for its potential applications in drug discovery and material science. The compound's structure, which includes a fluoro group at the 3-position and a methyl group at the 4-position of the phenyl ring, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of the fluoro group in 1-(3-fluoro-4-methylphenyl)urea enhances its lipophilicity, making it a promising candidate for drug delivery systems. Additionally, the methyl group at the 4-position provides steric bulk, which can influence the compound's bioavailability and pharmacokinetics.

The synthesis of 1-(3-fluoro-4-methylphenyl)urea involves a multi-step process that typically begins with the preparation of the corresponding phenyl isocyanate intermediate. This intermediate is then reacted with ammonia or an ammonium salt to form the urea derivative. The reaction conditions, including temperature and pH, play a critical role in ensuring high yields and purity of the final product.

One of the most intriguing aspects of 1-(3-fluoro-4-methylphenyl)urea is its ability to act as a precursor for more complex molecules. For instance, researchers have explored its use in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The compound's reactivity under various catalytic conditions has also been investigated, revealing its potential as a building block in organic synthesis.

In terms of biological activity, 1-(3-fluoro-4-methylphenyl)urea has shown promise as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary animal studies suggest that the compound may possess anti-cancer properties by modulating specific signaling pathways.

Another area where 1-(3-fluoro-4-methylphenyl)urea has garnered attention is in materials science. Its ability to form stable crystalline structures makes it a candidate for applications in nonlinear optics and organic electronics. Researchers have also explored its potential as a ligand in metal-organic frameworks (MOFs), where it can serve as a bridging or coordinating unit.

From an environmental perspective, understanding the degradation pathways of 1-(3-fluoro-4-methylphenyl)urea is crucial for assessing its ecological impact. Recent studies have revealed that the compound undergoes hydrolysis under acidic conditions, leading to the formation of less toxic byproducts. This information is valuable for designing sustainable synthetic routes and waste management strategies.